Cas no 176673-72-6 (5-Bromo-2-chloro-1,3-difluorobenzene)
5-Bromo-2-chloro-1,3-difluorobenzene is a halogenated benzene derivative with the molecular formula C₆H₂BrClF₂. This compound is characterized by its distinct substitution pattern, featuring bromine, chlorine, and fluorine atoms at the 1, 2, and 5 positions, respectively. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple halogens enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and other functionalization processes. Its high purity and stability under standard conditions make it suitable for precise synthetic applications. The compound is typically handled under inert conditions to preserve its integrity.
176673-72-6 structure
Product Name:5-Bromo-2-chloro-1,3-difluorobenzene
CAS No:176673-72-6
MF:C6H2BrClF2
MW:227.433887004852
MDL:MFCD00143420
CID:66058
PubChem ID:2773258
Update Time:2025-06-07
5-Bromo-2-chloro-1,3-difluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-chloro-1,3-difluorobenzene
- 1-BROMO-4-CHLORO-3,5-DIFLUOROBENZENE
- 4-Chloro-3,5-Difluorobromobenzene
- 4-Chloro-3,5-difluorobromobenzene 97%
- 5-Bromo-2-chloro-1,3-difluorobenzene97%
- 5-Bromo-2-chloro-1,3-difluorobenzene 97%
- Benzene, 5-bromo-2-chloro-1,3-difluoro-
- PubChem4269
- 5-bromo-2-chloro-1,3-difluoro-benzene
- Jsp003633
- SWELJVAWQMCJLG-UHFFFAOYSA-N
- BCP11403
- SBB097174
- PC8717
- RP27717
- FCH1320758
- AS01502
- VZ30088
- LS10576
- CM12060
- AM61366
- 4-chloro-
- BB 0296187
- CS-0134653
- SCHEMBL585514
- DTXSID60378313
- J-011215
- EN300-182846
- MFCD00143420
- FT-0643708
- A20448
- J-516881
- AC-2303
- AKOS015890094
- SY040767
- AS-18168
- 176673-72-6
- DB-044267
-
- MDL： MFCD00143420
- Inchi： 1S/C6H2BrClF2/c7-3-1-4(9)6(8)5(10)2-3/h1-2H
- InChI Key： SWELJVAWQMCJLG-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)F)Cl)F
Computed Properties
- Exact Mass: 225.90000
- Monoisotopic Mass: 225.9
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.805
- Melting Point: No data available
- Boiling Point: 190.5℃ at 760 mmHg
- Flash Point: 69°C
- PSA: 0.00000
- LogP: 3.38070
- Vapor Pressure: 0.7±0.4 mmHg at 25°C
5-Bromo-2-chloro-1,3-difluorobenzene Security Information
- Signal Word：Warning
- Hazard Statement： Irritant
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S26
-
Hazardous Material Identification：
- Safety Term：S26-36/37/39
- Risk Phrases：R36/37/38
- Storage Condition：Store at 4 ° C, -4 ° C is better
5-Bromo-2-chloro-1,3-difluorobenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
5-Bromo-2-chloro-1,3-difluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027185-250mg |
1-Bromo-4-chloro-3,5-difluorobenzene |
176673-72-6 | 97% | 250mg |
475.20 USD | 2021-06-22 | |
| Alichem | A013027185-500mg |
1-Bromo-4-chloro-3,5-difluorobenzene |
176673-72-6 | 97% | 500mg |
782.40 USD | 2021-06-22 | |
| Alichem | A013027185-1g |
1-Bromo-4-chloro-3,5-difluorobenzene |
176673-72-6 | 97% | 1g |
1,549.60 USD | 2021-06-22 | |
| TRC | B683443-100mg |
5-Bromo-2-chloro-1,3-difluorobenzene |
176673-72-6 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B683443-250mg |
5-Bromo-2-chloro-1,3-difluorobenzene |
176673-72-6 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B683443-500mg |
5-Bromo-2-chloro-1,3-difluorobenzene |
176673-72-6 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B683443-1g |
5-Bromo-2-chloro-1,3-difluorobenzene |
176673-72-6 | 1g |
$ 98.00 | 2023-04-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C828963-1g |
4-Chloro-3,5-Difluorobromobenzene |
176673-72-6 | 97% | 1g |
￥48.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C828963-5g |
4-Chloro-3,5-Difluorobromobenzene |
176673-72-6 | 97% | 5g |
￥176.00 | 2022-09-02 | |
| Apollo Scientific | PC8717-1g |
4-Chloro-3,5-difluorobromobenzene |
176673-72-6 | 98% | 1g |
￡12.00 | 2022-03-29 |
5-Bromo-2-chloro-1,3-difluorobenzene Related Literature
-
Cheng-Zhuo Du,Yang Lv,Hengyi Dai,Xiangchen Hong,Jianping Zhou,Ji-Kun Li,Rong-Rong Gao,Dongdong Zhang,Lian Duan,Xiao-Ye Wang J. Mater. Chem. C 2023 11 2469
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